N-[1-[(5-Fluoro-2-methoxyphenyl)methyl]cyclopropyl]prop-2-enamide

• IUPAC Name: N-[1-[(5-fluoro-2-methoxyphenyl)methyl]cyclopropyl]prop-2-enamide
• InChI: InChI=1S/C14H16FNO2/c1-3-13(17)16-14(6-7-14)9-10-8-11(15)4-5-12(10)18-2/h3-5,8H,1,6-7,9H2,2H3,(H,16,17)
• InChI Key: LNHVDAOZXXQHQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CC2(CC2)NC(=O)C=C
• Molecular Formula: C14H16FNO2
• Molecular Weight: 249.28 g/mol

Description

“N-[1-[(5-Fluoro-2-methoxyphenyl)methyl]cyclopropyl]prop-2-enamide” is a complex organic compound. It contains a cyclopropyl group (a three-carbon ring), a prop-2-enamide group (a carbon double bond adjacent to an amide group), and a 5-fluoro-2-methoxyphenyl group (a phenyl ring with fluorine and methoxy substituents).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropyl ring, the phenyl ring, and the amide group would all contribute to the overall structure. The presence of the fluoro and methoxy substituents on the phenyl ring would also influence the compound’s properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The cyclopropyl ring is known for its ring strain and can undergo ring-opening reactions. The amide group can participate in various reactions, including hydrolysis and condensation. The fluoro and methoxy groups on the phenyl ring can direct electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and stability.

Mechanism of Action

Without specific information about this compound, it’s difficult to predict its mechanism of action. If it’s a bioactive compound, it might interact with biological targets such as proteins or enzymes to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and activities. It could be of interest in medicinal chemistry, materials science, or synthetic chemistry.